![molecular formula C16H11ClO3S B1453671 3-{[(2-Chlorophenyl)sulfanyl]methyl}-1-benzofuran-2-carboxylic acid CAS No. 1039967-31-1](/img/structure/B1453671.png)
3-{[(2-Chlorophenyl)sulfanyl]methyl}-1-benzofuran-2-carboxylic acid
Overview
Description
The compound “3-{[(2-Chlorophenyl)sulfanyl]methyl}-1-benzofuran-2-carboxylic acid” has a CAS Number of 1039967-31-1 and a molecular weight of 318.78 . It is a powder at room temperature .
Molecular Structure Analysis
The IUPAC name of this compound is “3-{[(2-Chlorophenyl)sulfanyl]methyl}-1-benzofuran-2-carboxylic acid” and its InChI code is "1S/C16H11ClO3S/c17-12-6-2-4-8-14(12)21-9-11-10-5-1-3-7-13(10)20-15(11)16(18)19/h1-8H,9H2,(H,18,19)" .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . Its molecular weight is 318.78 .Scientific Research Applications
Medicine: Antiviral and Anticancer Applications
Benzofuran derivatives, including 3-{[(2-Chlorophenyl)sulfanyl]methyl}-1-benzofuran-2-carboxylic acid, have been identified to possess potent biological activities. They have been studied for their antiviral properties, particularly against hepatitis C virus, suggesting potential as therapeutic agents . Additionally, benzofuran compounds have been explored for their anticancer activities, with some derivatives showing promise as novel anticancer agents .
Agriculture: Pesticide Development
In the agricultural sector, benzofuran derivatives are being investigated for their use in pesticide development. Their strong biological activities, such as antibacterial and antifungal properties, make them suitable candidates for protecting crops from various pathogens .
Material Science: Organic Synthesis
The compound’s structural complexity and reactivity make it valuable in material science, particularly in organic synthesis. It can serve as a precursor for synthesizing various benzofuran derivatives, which are integral in creating new materials with specific properties .
Environmental Science: Pollutant Degradation
Research in environmental science has explored the use of benzofuran derivatives for pollutant degradation. Their chemical structure allows for the breakdown of harmful substances, aiding in environmental remediation efforts .
Biochemistry: Enzyme Inhibition
In biochemistry, 3-{[(2-Chlorophenyl)sulfanyl]methyl}-1-benzofuran-2-carboxylic acid is studied for its role in enzyme inhibition. By interacting with specific enzymes, it can regulate biological pathways, which is crucial for understanding disease mechanisms and developing treatments .
Pharmacology: Drug Design and Discovery
The pharmacological applications of this compound are vast. It is used in drug design and discovery due to its ability to modulate biological targets. Its role in the development of new drugs, especially for treating chronic diseases, is of significant interest .
Future Directions
Benzofuran derivatives have been found to have a wide range of biological and pharmacological applications . They have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . Therefore, they have attracted the attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds .
properties
IUPAC Name |
3-[(2-chlorophenyl)sulfanylmethyl]-1-benzofuran-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11ClO3S/c17-12-6-2-4-8-14(12)21-9-11-10-5-1-3-7-13(10)20-15(11)16(18)19/h1-8H,9H2,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HEHFZRZVWZCQAM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(O2)C(=O)O)CSC3=CC=CC=C3Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11ClO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-{[(2-Chlorophenyl)sulfanyl]methyl}-1-benzofuran-2-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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